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Compound of Interest |

Compound Name: Trifluoromethanesulfinyl bromide
CAS No.: 20621-30-1
Cat. No.: B13982037

Get Quote

This guide provides a comprehensive overview of Trifluoromethanesulfinyl Bromide, a
reactive chemical intermediate. Given the limited direct toxicological and safety data for this
specific compound, this document extends its scope to include closely related and better-
characterized analogues, namely Trifluoromethanesulfinyl Chloride and
Trifluoromethanesulfonyl Bromide. By examining the properties and hazards of these
surrogates, we can extrapolate critical safety and handling protocols for
Trifluoromethanesulfinyl Bromide, ensuring a robust framework for its use in research and
development.

Introduction and Nomenclature Clarification

The trifluoromethyl group (-CF3) is a cornerstone in modern medicinal and materials chemistry,
imparting unique properties such as enhanced metabolic stability, lipophilicity, and binding
affinity.[1] Consequently, reagents that can introduce trifluoromethyl or trifluoromethyl-sulfur
moieties are of significant interest.

It is crucial to distinguish between two closely related classes of compounds:
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o Trifluoromethanesulfinyl Halides (CF3S(O)X): These compounds feature a sulfur atom in a
+4 oxidation state, bonded to a trifluoromethyl group, an oxygen atom, and a halogen.

 Trifluoromethanesulfonyl Halides (CF3S0O2X): In this class, the sulfur atom is in a +6
oxidation state, bonded to a trifluoromethyl group, two oxygen atoms, and a halogen.

This structural difference significantly impacts their reactivity and stability, with the sulfonyl
halides being generally more stable and commercially available. Trifluoromethanesulfinyl
halides are often reactive intermediates.[2]

Trifluoromethanesulfinyl Bromide (CF3S(O)Br): A
Profile of a Reactive Intermediate

As of the latest revision of this guide, Trifluoromethanesulfinyl Bromide does not have a
dedicated PubChem Compound ID (CID) or comprehensive safety data sheets (SDS). Its high
reactivity makes it a challenging compound to isolate and store, and it is often generated in situ
for immediate use in subsequent reactions. Its properties must be inferred from its chloride
analog and its sulfonyl counterpart.

Inferred Properties and Reactivity

Based on general chemical principles and data from related compounds,
Trifluoromethanesulfinyl Bromide is expected to be a volatile, corrosive liquid that is highly
sensitive to moisture. Contact with water would likely lead to rapid decomposition, releasing
hydrobromic acid (HBr) and other toxic gases. It is a potent electrophile and will react with a
wide range of nucleophiles.

Surrogates for Safety and Handling Assessment

To establish safe handling procedures for Trifluoromethanesulfinyl Bromide, we will review
the data for two closely related compounds.

Trifluoromethanesulfinyl Chloride (CF3S(O)CI)

This compound is the closest structural analog to Trifluoromethanesulfinyl Bromide with
available data.
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e PubChem CID: 11008121[3]

e Molecular Formula: CCIF30S][3]

e Molecular Weight: 152.52 g/mol [3]
Safety Profile:

While a detailed GHS classification is not universally available, the available safety data sheets
for Trifluoromethanesulfinyl Chloride recommend the following precautions, which should be
considered the minimum standard for its bromide analog.[4][5]

Hazard Type Recommended Precaution

Move the victim to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[4]

Take off contaminated clothing immediately.

Skin Contact .
Wash off with soap and plenty of water.[4][5]

Rinse with pure water for at least 15 minutes.

Eye Contact ] ) ) )
Seek immediate medical attention.[4]

Rinse mouth with water. Do NOT induce

Ingestion N ) ) ) )
vomiting. Seek immediate medical attention.[4]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[4]

o Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with appropriate
gloves.[4][5]

» Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or irritation

is experienced.[4]

Trifluoromethanesulfonyl Bromide (CF3SO2Br)
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This compound is the more stable, sulfonyl analog of the target compound. It is commercially

available and has well-documented properties and hazards.

« PubChem CID: 14000568][6]

e Molecular Formula: CBrF302S]6]

e Molecular Weight: 212.98 g/mol [6]

GHS Hazard Classification:

Hazard Class Pictogram Signal Word Hazard Statement
H290: May be
Corrosive to Metals Danger corrosive to metals.[6]
[7]
) H314: Causes severe
Skin )
Danger skin burns and eye

Corrosion/Irritation

damage.[6][7]

Serious Eye Damage Danger

H318: Causes serious

eye damage.[6]

Handling and Storage:

e Handling: Use only under a chemical fume hood.[7] Avoid contact with skin, eyes, and

clothing. May develop pressure; open with care.[7]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[7] Store in a

refrigerator under an inert atmosphere.[7] Store locked up in a corrosive-resistant container.

[7]

Experimental Protocols and Workflows
Synthesis of Trifluoromethanesulfinyl Halides via

Reduction
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Trifluoromethanesulfinyl halides can be generated as intermediates through the reduction of
the corresponding trifluoromethanesulfonyl halides. For instance, the reaction of
Trifluoromethanesulfonyl Bromide with phosphorus trichloride can yield Trifluoromethanesulfinyl
Chloride.[2] This reaction highlights the relationship between the sulfonyl and sulfinyl oxidation
states.

Trifluoromethanesulfonyl

Bromide

Trifluoromethanesulfinyl |~ forms
Chloride (CF3S(0)Cl) » POCI3Br

Phosphorus
Trichloride

Click to download full resolution via product page

Caption: Reduction of CF3SO2Br to CF3S(0O)CI.

Step-by-Step Handling Protocol for
Trifluoromethanesulfinyl Bromide

This protocol is based on the inferred hazards and best practices derived from its analogs.
e Preparation:
o Ensure a calibrated and certified chemical fume hood is used for all operations.
o Verify that a safety shower and eyewash station are readily accessible and operational.

o Prepare a quench solution (e.g., sodium bicarbonate) and appropriate absorbent material
for spills.

o Personal Protective Equipment (PPE):

o Don alab coat, and consider a chemically resistant apron.
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o Wear long, cuffed nitrile or neoprene gloves. Check for any signs of degradation before
use.

o Wear tightly sealed chemical splash goggles and a face shield.

e Procedure:

o All manipulations of Trifluoromethanesulfinyl Bromide should be conducted in a closed
system or under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with
moisture.

o Use syringes and cannulas for transferring the liquid to avoid exposure to the atmosphere.
o If weighing is necessary, do so in a sealed container.

o Reactions should be conducted in a flask equipped with a stirrer, a thermometer, and a
reflux condenser (or a dry-ice condenser for low-boiling-point reactants).

e Waste Disposal:

o Quench any residual reagent slowly in a cooled, stirred vessel containing a suitable
neutralizing agent.

o All contaminated materials (gloves, paper towels, etc.) should be placed in a sealed,
labeled container for hazardous waste disposal.

o Follow all institutional and local regulations for hazardous waste disposal.

Logical Relationships in Reactivity

The reactivity of these compounds is dictated by the oxidation state of the sulfur atom and the
nature of the halogen. The general trend is that the sulfinyl halides are more reactive and less
stable than the sulfonyl halides.
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Caption: Stability and interconversion relationship.

Conclusion

Trifluoromethanesulfinyl Bromide is a highly reactive chemical that requires careful handling
and a thorough understanding of its potential hazards. Due to the absence of direct safety data,
a conservative approach, adopting the stringent safety protocols established for its analogs,
Trifluoromethanesulfinyl Chloride and Trifluoromethanesulfonyl Bromide, is essential.
Researchers and drug development professionals should use this guide as a starting point for
conducting their own risk assessments and for developing detailed standard operating
procedures tailored to their specific experimental setups.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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